Cas no 163719-73-1 (Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate)

• Product name: Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 163719-73-1
• MF: C₉H₁₄N₂O₃
• MW: 198.2191
• MDL: MFCD10566532
• CID: 110306
• PubChem ID: 53404641

Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(tert-butyl)-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-, ethyl ester
• ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-(tert-butyl)
• -1,2,4-oxadiazole-5-carboxylate
• AB56209
• SY106292
• Ethyl 3-(t-butyl)-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-, ethyl ester
• MFCD10566532
• AKOS012662722
• CS-W004632
• KS-7513
• DTXSID20695417
• W13467
• SCHEMBL12410861
• EN300-7417904
• 163719-73-1
• DB-370288
• Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD10566532
• Inchi： 1S/C9H14N2O3/c1-5-13-7(12)6-10-8(11-14-6)9(2,3)4/h5H2,1-4H3
• InChI Key： VZDMDNVKCBYOAD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC([H])([H])C([H])([H])[H])=NC(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=N1

Computed Properties

• Exact Mass: 198.10052
• Monoisotopic Mass: 198.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Experimental Properties

• Boiling Point: 273.4°C at 760 mmHg
• PSA: 65.22

Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD128716)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 163719-73-1): A Comprehensive Overview

Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 163719-73-1) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their broad spectrum of biological activities and potential applications in drug development.

The molecular structure of Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate features a central oxadiazole ring substituted with a tert-butyl group at the 3-position and a carboxylate ester at the 5-position. This specific arrangement imparts distinct chemical and biological characteristics, making it a valuable scaffold for medicinal chemistry investigations. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability.

In recent years, oxadiazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The< strong>Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate has shown promising results in preclinical studies, particularly in its ability to interact with biological targets such as enzymes and receptors. Its structural motif allows for selective binding to these targets, which is a key factor in the design of effective therapeutic agents.

The synthesis of Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 3-position of the oxadiazole ring is a critical step in determining the compound's overall properties. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate is its versatility in drug design. The oxadiazole core can be modified at various positions to tailor its biological activity. For instance, studies have demonstrated that substituting different groups at the 2-position or 4-position can significantly alter the compound's pharmacokinetic profile. This flexibility makes it an attractive candidate for developing novel therapeutic agents targeting various diseases.

The pharmacological properties of Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate have been investigated in several preclinical models. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. Additionally, its ability to modulate receptor activity has been explored in models of neurological disorders. These findings highlight its potential as a lead compound for further drug development efforts.

In conclusion, Ethyl 3-tert-butyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 163719-73-1) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for developing new therapeutic agents. Continued research into this compound and its derivatives will likely yield valuable insights into novel drug development strategies across multiple therapeutic areas.